Cas no 2171931-24-9 (3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoethoxy}propanoic acid)

3-{2-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoethoxy}propanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a flexible ethoxypropanoic acid linker and a hydroxyl group, enhancing solubility and facilitating conjugation in solid-phase peptide synthesis (SPPS). The Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. This compound is particularly useful for introducing hydrophilic spacers or functional handles into peptide sequences, improving downstream modifications. Its well-defined reactivity and compatibility with standard SPPS protocols make it a valuable building block for researchers developing complex peptide architectures or bioconjugates.
3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoethoxy}propanoic acid structure
2171931-24-9 structure
Product Name:3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoethoxy}propanoic acid
CAS No:2171931-24-9
MF:C24H28N2O7
MW:456.488327026367
CID:6448195
PubChem ID:165582265
Update Time:2025-10-28

3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoethoxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoethoxy}propanoic acid
    • EN300-1535658
    • 3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]ethoxy}propanoic acid
    • 2171931-24-9
    • Inchi: 1S/C24H28N2O7/c27-16(13-22(28)25-10-12-32-11-9-23(29)30)14-26-24(31)33-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21,27H,9-15H2,(H,25,28)(H,26,31)(H,29,30)
    • InChI Key: BURDYLKLUOHBGY-UHFFFAOYSA-N
    • SMILES: O(C(NCC(CC(NCCOCCC(=O)O)=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 456.18965124g/mol
  • Monoisotopic Mass: 456.18965124g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 13
  • Complexity: 637
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 134Ų

3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoethoxy}propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1535658-0.05g
3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]ethoxy}propanoic acid
2171931-24-9
0.05g
$2829.0 2023-06-05
Enamine
EN300-1535658-0.1g
3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]ethoxy}propanoic acid
2171931-24-9
0.1g
$2963.0 2023-06-05
Enamine
EN300-1535658-0.25g
3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]ethoxy}propanoic acid
2171931-24-9
0.25g
$3099.0 2023-06-05
Enamine
EN300-1535658-0.5g
3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]ethoxy}propanoic acid
2171931-24-9
0.5g
$3233.0 2023-06-05
Enamine
EN300-1535658-1.0g
3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]ethoxy}propanoic acid
2171931-24-9
1g
$3368.0 2023-06-05
Enamine
EN300-1535658-2.5g
3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]ethoxy}propanoic acid
2171931-24-9
2.5g
$6602.0 2023-06-05
Enamine
EN300-1535658-5.0g
3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]ethoxy}propanoic acid
2171931-24-9
5g
$9769.0 2023-06-05
Enamine
EN300-1535658-10.0g
3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]ethoxy}propanoic acid
2171931-24-9
10g
$14487.0 2023-06-05
Enamine
EN300-1535658-50mg
3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]ethoxy}propanoic acid
2171931-24-9
50mg
$2829.0 2023-09-26
Enamine
EN300-1535658-100mg
3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]ethoxy}propanoic acid
2171931-24-9
100mg
$2963.0 2023-09-26

Additional information on 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoethoxy}propanoic acid

Introduction to 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoethoxy}propanoic acid (CAS No. 2171931-24-9)

3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoethoxy}propanoic acid, identified by the CAS number 2171931-24-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenyl moiety, multiple amino and hydroxyl functional groups, and an amide linkage. The presence of these structural features not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug discovery and therapeutic development.

The fluorenylmethoxycarbonyl (Fmoc) group in the molecular structure is particularly noteworthy. Fmoc chemistry has long been a cornerstone in peptide synthesis, where it serves as an amino protecting group due to its stability under mild basic conditions and facile removal under acidic conditions. The incorporation of the Fmoc moiety into 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoethoxy}propanoic acid suggests that this compound may find utility in peptide coupling reactions or as an intermediate in the synthesis of more complex biomolecules. This aspect aligns with the ongoing advancements in solid-phase peptide synthesis (SPPS), where Fmoc-based protocols have demonstrated exceptional efficiency and scalability.

Beyond its role in peptide chemistry, the hydroxybutanamidoethoxy side chain introduces additional functionalities that could be exploited for biological interactions. Hydroxyl groups are well-known for their ability to form hydrogen bonds, a key interaction mechanism in many biological processes. The amide bond, on the other hand, is a fundamental structural unit in proteins and peptides, making this compound a potential scaffold for modulating protein-protein interactions or enzyme activities. Such features make 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoethoxy}propanoic acid a promising candidate for further exploration in medicinal chemistry.

Recent research has highlighted the importance of structurally diverse molecules in drug discovery. The unique combination of fluorenylmethoxycarbonyl, hydroxyl, and amide functionalities in this compound positions it as a versatile building block for designing novel therapeutic agents. For instance, the fluorenyl group can serve as a photolabile protecting group or as a fluorescent label for biochemical assays, while the hydroxyl and amide groups can be targeted for receptor binding or enzyme inhibition. Such multifunctionality is increasingly sought after in modern drug development pipelines.

In the context of contemporary pharmaceutical research, there is a growing emphasis on developing small molecules that can modulate biological pathways with high specificity and selectivity. The structural complexity of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoethoxy}propanoic acid suggests that it may possess such properties, making it an attractive candidate for further investigation. Computational modeling and molecular docking studies could be employed to elucidate its potential interactions with biological targets, such as enzymes or receptors involved in diseases like cancer, inflammation, or neurodegeneration.

The synthesis of this compound presents an intriguing challenge due to its multifaceted structure. Advanced synthetic methodologies, including multi-step organic reactions and protective group strategies, would be required to construct the desired framework accurately. Techniques such as solid-phase synthesis or flow chemistry could be particularly useful in achieving high yields and purity levels necessary for pharmaceutical applications. The development of efficient synthetic routes would not only facilitate further research but also pave the way for large-scale production if commercial viability is demonstrated.

As interest in fluorinated compounds continues to grow, so does the recognition of their unique physicochemical properties that can enhance drug-like characteristics. The presence of the fluorenyl group in 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoethoxy}propanoic acid could contribute to improved solubility, metabolic stability, or cell membrane permeability—attributes that are often critical for successful drug candidates. Moreover, fluorine atoms can influence electronic effects within a molecule, potentially tuning its binding affinity to biological targets.

The hydroxyl and amide functionalities also play critical roles in determining the compound's behavior both in vitro and in vivo. Hydroxyl groups can participate in hydrogen bonding networks, affecting solubility and interactions with biological molecules. Amide bonds are not only prevalent in natural biomolecules but also serve as hinges or flexible linkers that can modulate conformational dynamics. These features make 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoethoxy}propanoic acid a rich scaffold for designing molecules with tailored properties.

In summary, 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidoethoxy}propanoic acid (CAS No. 2171931-24-9) represents a structurally sophisticated compound with significant potential in pharmaceutical research. Its unique combination of functional groups—particularly the fluorenylmethoxycarbonyl, hydroxyl, and amide moieties—makes it an attractive candidate for further exploration as a therapeutic agent or biochemical tool. With ongoing advancements in synthetic chemistry and computational biology, this compound holds promise for contributing to innovative solutions in drug discovery and biomedicine.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited